Cas no 1256360-44-7 (3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester)

3-Chloro-5-(methoxymethoxy)phenylboronic acid pinacol ester is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. The methoxymethoxy (MOM) protecting group enhances stability while maintaining reactivity under controlled conditions. The pinacol ester functionality improves handling and shelf life by mitigating hydrolysis sensitivity. This compound is particularly useful in constructing complex biaryl systems, where selective coupling is required. Its structural features allow for orthogonal deprotection strategies, enabling sequential functionalization in multi-step syntheses. The chloro substituent provides a versatile handle for further derivatization. Suitable for use in both academic and industrial settings, it offers reliable performance in palladium-catalyzed transformations.

3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester structure

1256360-44-7 structure

Product Name:3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester

CAS No:1256360-44-7

MF:C₁₄H₂₀BClO₄

MW:298.570203781128

MDL:MFCD17926516

CID:828550

PubChem ID:53217270

Update Time:2025-06-07

3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 2-(3-Chloro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-[3-chloro-5-(methoxymethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 3-Chloro-5-(methoxymethoxy)phenylboronic acid pinacol ester
- B-2922
- X0480
- 1256360-44-7
- DTXSID00682365
- G67622
- MFCD17926516
- AKOS022184078
- 3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester
- DB-356969
- BS-26500
- CS-0176469
- MDL： MFCD17926516
- Inchi： 1S/C14H20BClO4/c1-13(2)14(3,4)20-15(19-13)10-6-11(16)8-12(7-10)18-9-17-5/h6-8H,9H2,1-5H3
- InChI Key： HRXBMVFRAMKBPL-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)OCOC

Computed Properties

Exact Mass: 298.11400
Monoisotopic Mass: 298.1143170g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.9Å²

Experimental Properties

PSA: 36.92000
LogP: 2.62190

3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C427863-25mg	3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester	1256360-44-7		25mg	$92.00	2023-05-18
TRC	C427863-50mg	3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester	1256360-44-7		50mg	$150.00	2023-05-18
TRC	C427863-100mg	3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester	1256360-44-7		100mg	$230.00	2023-05-18
TRC	C427863-250mg	3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester	1256360-44-7		250mg	$402.00	2023-05-18
Chemenu	CM206764-250mg	2-(3-Chloro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1256360-44-7	95%	250mg	$370	2023-02-03
Chemenu	CM206764-1g	2-(3-Chloro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1256360-44-7	95%	1g	$773	2023-02-03
abcr	AB311539-250 mg	3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester, 98%; .	1256360-44-7	98%	250mg	€172.80	2023-04-26
abcr	AB311539-1 g	3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester, 98%; .	1256360-44-7	98%	1g	€351.60	2023-04-26
abcr	AB311539-5 g	3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester, 98%; .	1256360-44-7	98%	5g	€1211.30	2023-04-26
abcr	AB311539-250mg	3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester, 98%; .	1256360-44-7	98%	250mg	€187.70	2025-04-21

3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester Suppliers

Amadis Chemical Company Limited

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(CAS:1256360-44-7)3-Chloro-5-(methoxymethoxy)phenylboronic acid, pinacol ester

Order Number:A1117522

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 21:16

Price ($):195.0/752.0

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